Cas no 2225178-21-0 ((6-Cyano-4-methylpyridin-3-yl)boronic acid)

• Product Name: (6-Cyano-4-methylpyridin-3-yl)boronic acid
• CAS No: 2225178-21-0
• MF: C₇H₇BN₂O₂
• MW: 161.953681230545
• CID: 5464069
• Update Time: 2025-06-11

(6-Cyano-4-methylpyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-Cyano-4-methylpyridin-3-yl)boronic acid
• (6-Cyano-4-methylpyridin-3-yl)boronicacid
• Z1813159583
• 6-CYANO-4-METHYLPYRIDINE-3-BORONIC ACID

• Inchi： 1S/C7H7BN2O2/c1-5-2-6(3-9)10-4-7(5)8(11)12/h2,4,11-12H,1H3
• InChI Key： MFMJHLACFJJKQB-UHFFFAOYSA-N
• SMILES： OB(C1C=NC(C#N)=CC=1C)O

Computed Properties

• Exact Mass: 162.0600576 g/mol
• Monoisotopic Mass: 162.0600576 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 161.96
• Topological Polar Surface Area: 77.1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 432.7±55.0 °C(Predicted)
• pka: 5.76±0.58(Predicted)

Additional information on (6-Cyano-4-methylpyridin-3-yl)boronic acid

Introduction to (6-Cyano-4-methylpyridin-3-yl)boronic acid (CAS No. 2225178-21-0)

(6-Cyano-4-methylpyridin-3-yl)boronic acid (CAS No. 2225178-21-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure, has shown promise in various applications, particularly in the development of novel pharmaceuticals and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of (6-Cyano-4-methylpyridin-3-yl)boronic acid.

The molecular formula of (6-Cyano-4-methylpyridin-3-yl)boronic acid is C₉H₉BN₂O₂, and it has a molecular weight of approximately 190.08 g/mol. The compound features a pyridine ring with a cyano group at the 6-position and a methyl group at the 4-position, along with a boronic acid moiety attached to the 3-position. This unique structural arrangement imparts several interesting chemical properties that make it a valuable intermediate in organic synthesis.

Synthesis Methods: The synthesis of (6-Cyano-4-methylpyridin-3-yl)boronic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 6-cyano-4-methylpyridine with boronic acid or boron trifluoride etherate followed by hydrolysis. Another approach is the Suzuki coupling reaction, which is widely used in the synthesis of boronic acids. This method involves the reaction of a halogenated pyridine derivative with a boronic acid or boronate ester in the presence of a palladium catalyst and a base.

Chemical Properties: (6-Cyano-4-methylpyridin-3-yl)boronic acid exhibits several notable chemical properties that make it an attractive candidate for various applications. The cyano group provides electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The boronic acid moiety is known for its ability to form stable complexes with various functional groups, making it useful in cross-coupling reactions and as a protecting group in organic synthesis.

Applications in Medicinal Chemistry: One of the most promising applications of (6-Cyano-4-methylpyridin-3-yl)boronic acid is in the field of medicinal chemistry. The compound has been explored as an intermediate in the synthesis of potential drug candidates, particularly those targeting specific enzymes or receptors. Recent studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them potential leads for the development of anticancer drugs.

In addition to its use as an intermediate, (6-Cyano-4-methylpyridin-3-yl)boronic acid itself has been investigated for its biological activity. Research has demonstrated that it possesses anti-inflammatory properties and can modulate signaling pathways involved in inflammation and immune responses. These findings suggest that it may have therapeutic potential in treating inflammatory diseases and disorders.

Applications in Materials Science: Beyond medicinal chemistry, (6-Cyano-4-methylpyridin-3-yl)boronic acid has also found applications in materials science. The unique electronic properties of the cyano group and the boronic acid moiety make it suitable for use in the synthesis of functional materials such as polymers and coordination complexes. These materials can be used in various applications, including electronic devices, sensors, and catalytic systems.

Safety Considerations: While (6-Cyano-4-methylpyridin-3-yl)boronic acid is generally considered safe to handle under proper laboratory conditions, it is important to follow standard safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate ventilation should be used to minimize exposure to fumes.

Conclusion: In conclusion, (6-Cyano-4-methylpyridin-3-yl)boronic acid (CAS No. 2225178-21-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it a valuable intermediate and building block for various applications. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern scientific research.